Cas no 1698028-43-1 ((3-hydroxy-1-naphthyl)boronic acid)

• Product Name: (3-hydroxy-1-naphthyl)boronic acid
• CAS No: 1698028-43-1
• MF: C₁₀H₉BO₃
• MW: 187.987663030624
• MDL: MFCD18417835
• CID: 5066138
• PubChem ID: 118989912
• Update Time: 2026-03-01

(3-hydroxy-1-naphthyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxynaphthalen-1-yl)boronic acid
• 3-Hydroxynaphthalene-1-boronic Acid
• 3-Naphthol-1-boronic acid
• SY263185
• C1=CC=C2C(B(O)O)=CC(O)=CC2=C1
• (3-hydroxy-1-naphthyl)boronic acid
• B-(3-Hydroxy-1-naphthalenyl)boronic acid
• BS-50664
• DB-186753
• 3-hydroxynaphthalen-1-yl-1-boronic acid
• Boronic acid, B-(3-hydroxy-1-naphthalenyl)-
• AC8757
• EN300-2010384
• 3-hydroxynaphthalen-1-ylboronic acid
• DTXSID101275598
• MFCD18417835
• CS-0112468
• 1698028-43-1
• (3-Hydroxynaphthalen-1-yl)boronicacid

• MDL： MFCD18417835
• Inchi： 1S/C10H9BO3/c12-8-5-7-3-1-2-4-9(7)10(6-8)11(13)14/h1-6,12-14H
• InChI Key： OJCMZQBOMVSRMS-UHFFFAOYSA-N
• SMILES： OC1=CC(B(O)O)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 188.0644743g/mol
• Monoisotopic Mass: 188.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Additional information on (3-hydroxy-1-naphthyl)boronic acid

Introduction to (3-hydroxy-1-naphthyl)boronic Acid (CAS No. 1698028-43-1)

(3-hydroxy-1-naphthyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. With the CAS number 1698028-43-1, this compound is widely recognized for its utility in various synthetic applications, particularly in cross-coupling reactions and as a building block for more complex molecules. This article delves into the compound's characteristics, applications, and recent advancements in research that highlight its importance in modern chemistry.

The molecular structure of (3-hydroxy-1-naphthyl)boronic acid consists of a naphthalene ring substituted with a hydroxyl group at the 3-position and a boronic acid functional group at the 1-position. This arrangement imparts distinct reactivity and solubility properties, making it a valuable intermediate in organic synthesis. The presence of both hydroxyl and boronic acid groups allows for multiple reaction pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acids due to their role as key intermediates in drug development. Specifically, (3-hydroxy-1-naphthyl)boronic acid has been explored in the synthesis of novel therapeutic agents targeting various diseases. Its ability to participate in Suzuki-Miyaura cross-coupling reactions has made it particularly useful in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). These reactions often proceed under mild conditions and with high selectivity, making them ideal for large-scale pharmaceutical production.

One of the most compelling applications of (3-hydroxy-1-naphthyl)boronic acid is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors of enzymes involved in cancer metabolism. For instance, studies have shown that derivatives of this compound can interfere with key metabolic pathways such as glycolysis and fatty acid oxidation, thereby inhibiting tumor growth. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Advances in computational chemistry have also enhanced the understanding of how (3-hydroxy-1-naphthyl)boronic acid interacts with biological systems. Molecular modeling studies have revealed insights into its binding affinity and mode of action, which are crucial for designing more effective drugs. These simulations have helped predict potential side effects and optimize drug candidates before they enter clinical trials, significantly reducing development costs and time.

The environmental impact of using (3-hydroxy-1-naphthyl)boronic acid as a synthetic intermediate has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods using palladium or nickel complexes have been optimized to improve yields while lowering the environmental footprint. Such innovations align with the broader goal of sustainable chemistry, ensuring that industrial processes remain viable without compromising ecological standards.

In conclusion, (3-hydroxy-1-naphthyl)boronic acid (CAS No. 1698028-43-1) represents a versatile and indispensable tool in modern chemical synthesis. Its unique reactivity and structural features make it indispensable for pharmaceutical applications, particularly in the development of targeted therapeutics. As research continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.